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Compound of Interest

Compound Name: N,N-Diglycidyl-4-glycidyloxyaniline

Cat. No.: B1206105 Get Quote

An Application Note on the Use of N,N-Diglycidyl-4-glycidyloxyaniline as a High-

Performance Crosslinking Agent in Epoxy Resins

Introduction
N,N-Diglycidyl-4-glycidyloxyaniline (CAS: 5026-74-4), commonly known as Triglycidyl-p-

aminophenol (TGAP), is a trifunctional epoxy resin that serves as a high-performance

crosslinking agent.[1] Its unique molecular structure, featuring three reactive epoxy groups,

enables the formation of a densely cross-linked polymer network upon curing.[2][3] This high

crosslink density imparts exceptional thermal stability, mechanical strength, and chemical

resistance to the resulting epoxy thermosets, making it a critical component in advanced

materials for aerospace, automotive, and electronics industries.[4][5][6] This document

provides detailed application notes and experimental protocols for researchers, scientists, and

drug development professionals utilizing TGAP in epoxy resin formulations.

Physicochemical Properties
TGAP is a clear, pale yellow to amber viscous liquid with a mild epoxy aroma.[7] Its key

properties are summarized in the table below.
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Property Value Reference

Chemical Name
N,N-Diglycidyl-4-

glycidyloxyaniline
[7]

CAS Number 5026-74-4

Molecular Formula C15H19NO4 [5]

Molecular Weight 277.32 g/mol [4][5]

Appearance
Clear pale yellow to amber

viscous liquid
[7]

Density 1.18 - 1.25 g/cm³ at 20-25°C [2][7]

Viscosity 1500 - 5000 mPa·s at 25°C [4]

Epoxide Equivalent Weight

(EEW)
92 - 111 g/eq [2][4]

Solubility
Miscible with acetone, toluene,

and DMF; insoluble in water
[7]

Storage
2-8°C under a nitrogen

atmosphere
[7]

Key Performance Attributes
The trifunctional nature of TGAP leads to several performance advantages over difunctional

epoxy resins:

High Crosslink Density: The three epoxy groups allow for a more tightly bound polymer

network, which directly contributes to enhanced mechanical and thermal properties.[1]

Improved Thermal Stability: Epoxy resins crosslinked with TGAP exhibit a high glass

transition temperature (Tg), often exceeding 200°C, making them suitable for high-

temperature applications.[4]

Enhanced Mechanical Properties: The high crosslink density results in superior mechanical

strength, stiffness, and toughness.[3]
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Excellent Chemical Resistance: The dense network structure provides a robust barrier

against solvents and corrosive agents.[3][4]

Low Curing Shrinkage: This property is advantageous in applications requiring high

dimensional stability.[4]

Applications
TGAP is utilized in a variety of high-performance applications, including:

Aerospace Composites: As a matrix resin for carbon and glass fiber composites used in

aircraft components that require high strength and temperature resistance.[4][6]

Automotive Components: For the manufacturing of lightweight and durable parts such as

brake pads and drive shafts.[4]

Electronic Encapsulants: Providing superior dielectric properties and protection for sensitive

electronic components.[7]

High-Temperature Adhesives: For bonding metals and ceramics in demanding environments,

such as engine parts.[4]

Anti-Corrosion Coatings: Used in chemically aggressive environments like chemical

pipelines and offshore platforms.[4][6]

Experimental Protocols
Protocol 1: Formulation of a High-Temperature Resistant
Epoxy Resin
This protocol describes the formulation of a TGAP-based epoxy resin cured with an aromatic

diamine, 4,4'-diaminodiphenyl sulfone (DDS), a common hardener for high-performance

applications.[1]

Materials:

N,N-Diglycidyl-4-glycidyloxyaniline (TGAP)
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4,4'-diaminodiphenyl sulfone (DDS)

Acetone (for viscosity reduction, optional)

Beaker

Hot plate with magnetic stirring

Vacuum oven

Mold for sample casting

Procedure:

Stoichiometric Calculation: Calculate the required amount of DDS hardener based on the

Epoxide Equivalent Weight (EEW) of TGAP and the Amine Hydrogen Equivalent Weight

(AHEW) of DDS. The stoichiometric ratio is typically 1:1 (epoxy groups to amine hydrogens).

Mixing:

Preheat the TGAP resin to 60-80°C to reduce its viscosity.

Slowly add the calculated amount of DDS to the preheated TGAP resin while stirring

continuously.

Continue stirring until the DDS is completely dissolved and a homogeneous mixture is

obtained. If necessary, a small amount of acetone can be used to aid in dissolution, which

should be subsequently removed under vacuum.

Degassing: Place the mixture in a vacuum oven at 80-90°C for 15-30 minutes to remove any

entrapped air bubbles.

Curing:

Pour the degassed mixture into a preheated mold.

Cure the resin in an oven using a staged curing schedule. A typical schedule is 2 hours at

150°C followed by 2 hours at 200°C. The precise curing schedule may need to be
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optimized based on the specific application and desired properties.[8]

Post-Curing: After the initial cure, allow the sample to cool slowly to room temperature to

minimize internal stresses.

Protocol 2: Characterization of Cured Epoxy Resin
This protocol outlines standard methods for characterizing the thermal and mechanical

properties of the cured TGAP-based epoxy resin.

1. Thermal Analysis - Differential Scanning Calorimetry (DSC):

Objective: To determine the glass transition temperature (Tg) and assess the extent of cure.

[1]

Procedure:

Prepare a small sample (5-10 mg) of the cured epoxy resin.

Place the sample in an aluminum DSC pan.

Heat the sample in the DSC instrument at a controlled rate (e.g., 10°C/min) under a

nitrogen atmosphere.

The Tg is identified as the inflection point in the heat flow curve.[9]

2. Thermal Stability - Thermogravimetric Analysis (TGA):

Objective: To evaluate the thermal stability and decomposition profile of the cured resin.

Procedure:

Place a small sample (10-15 mg) of the cured epoxy in a TGA crucible.

Heat the sample at a constant rate (e.g., 10°C/min) under a nitrogen or air atmosphere.

Record the weight loss as a function of temperature to determine the onset of

decomposition and char yield.[10]
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3. Mechanical Properties - Tensile Testing:

Objective: To measure the tensile strength, Young's modulus, and elongation at break.

Procedure:

Prepare dog-bone shaped specimens according to a standard test method (e.g., ASTM

D638).

Conduct the tensile test using a universal testing machine at a constant crosshead speed.

Record the load and displacement data to generate a stress-strain curve from which the

mechanical properties can be calculated. The crosslink density has a significant effect on

the mechanical properties.[11][12]

Quantitative Data Summary
The following table summarizes typical performance data for epoxy resins formulated with

TGAP. These values can vary depending on the specific curing agent, stoichiometry, and curing

conditions.

Property Typical Value Range

Glass Transition Temperature (Tg) 180 - 250 °C

Tensile Strength 70 - 100 MPa

Young's Modulus 3.0 - 4.5 GPa

Flexural Strength 120 - 180 MPa

Flexural Modulus 3.5 - 5.0 GPa

Decomposition Temperature (Td5%) > 300 °C
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Caption: Experimental workflow for epoxy resin formulation and characterization.
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Caption: Schematic of the crosslinking reaction between TGAP and an amine hardener.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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